A dynamic chitosan-based self-healing hydrogel with tunable morphology and its application as an isolating agent†
RSC Advances Pub Date: 2016-08-22 DOI: 10.1039/C6RA15138H
Abstract
A biopolymer chitosan based 3D hydrogel framework (ChF) with good transparency and rapid self-healing activity has been successfully synthesized and utilized to get high purity separation of long-lived fission products 152Eu (T1/2 = 13.33 a) and 137Cs (T1/2 = 30.17 a) employing solid liquid extraction (SLX) technique. The unique properties of covalently cross-linked polymeric ChF have been analyzed through FT-IR, solid-state 13CP/MAS NMR, rheological measurement, SEM, AFM, TG-DTG, DSC, XRD and swelling study. Rheological analysis reveals that the maximum mechanical strength of a hydrogel is achieved upon synthesis using 1 : 0.43 chitosan to formaldehyde stoichiometry (ChF3). A plateau of storage modulus (G′), over a wide range of angular frequency of ChF reveals its visco elastic nature. On varying the cross linking of the hydrogel network, we found a precise tuning of morphology and properties of ChF. This ChF was utilized to separate 152Eu from a mixture of 152Eu and 137Cs in aqueous HCl medium (pH 5) using SLX technique and it was observed that ChF specifically adsorbs 152Eu without any contamination from 137Cs. 152Eu was back extracted easily using 1 M aqueous HCl from 152Eu-adsorped-ChF. The adsorption of 152Eu on ChF is influenced by pH, amount of hydrogel, time of contact, temperature, cross-linking density and dosage of γ-radiation. To establish the self-healing property of the gels, rheological analysis through step-strain measurements (strain = 0.1 to 100%) at 25 °C was monitored. The polymeric hydrogel network displays a reversible sol–gel transition for several cycles due to the dynamic equilibrium between the Schiff base linkage and the aldehyde and amine functional groups.
Recommended Literature
- [1] In situ synthesized PEO/NBR composite ionogels for high-performance all-solid-state supercapacitors†
- [2] Noncovalently bound excited-state dimers: a perspective on current time-dependent density functional theory approaches applied to aromatic excimer models†
- [3] Capacity control of ferric coordination polymers by zinc nitrate for lithium-ion batteries†
- [4] 10-Hydroxybenzo[h]quinoline: switching between single- and double-well proton transfer through structural modifications†‡
- [5] Synthesis of ethane-disulfonate pillared layered cobalt hydroxide towards the electrocatalytic oxygen evolution reaction†
- [6] Trivalent boron as acceptor chromophore in asymmetrically substituted 4,4′-biphenyl and azobenzene for non-linear optics
- [7] Formation and spectroscopic characterization of the dioxygen adduct of a heme–Cu complex possessing a cross-linked tyrosine–histidine mimic: modeling the active site of cytochrome c oxidase†
- [8] Does size matter? Elasticity of compressed suspensions of colloidal- and granular-scale microgels†
- [9] DBU-promoted ring-opening reactions of multi-substituted donor–acceptor cyclopropanes: access to functionalized chalcones with a quaternary carbon group†
- [10] Characterization of step-edge barrier crossing of para-sexiphenyl on the ZnO (100) surface†
Journal Name：RSC Advances
Research Products
-
CAS no.: 153466-65-0
-
CAS no.: 129541-40-8
